Cas no 128852-15-3 (3,4-dibromothiophene-2-sulfonyl chloride)
3,4-Dibromothiophene-2-sulfonyl chloride is a highly reactive organosulfur compound primarily used as a versatile intermediate in organic synthesis. Its key advantages include the presence of both sulfonyl chloride and dibromo functional groups, enabling selective modifications for constructing complex thiophene-based architectures. The electron-withdrawing sulfonyl chloride moiety enhances reactivity in nucleophilic substitution reactions, while the dibromo substituents allow for further functionalization via cross-coupling or metal-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials chemistry for synthesizing sulfonamide derivatives or conjugated polymers. Its stability under controlled conditions and predictable reactivity make it a reliable building block for advanced molecular design.
128852-15-3 structure
Product Name:3,4-dibromothiophene-2-sulfonyl chloride
CAS No:128852-15-3
MF:C4HBr2ClO2S2
MW:340.440536260605
CID:4586323
PubChem ID:11638680
Update Time:2025-05-27
3,4-dibromothiophene-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3,4-dibromothiophene-2-sulfonyl chloride
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- Inchi： 1S/C4HBr2ClO2S2/c5-2-1-10-4(3(2)6)11(7,8)9/h1H
- InChI Key： OLSYJMFARDELRE-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)SC=C(Br)C=1Br
3,4-dibromothiophene-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429477-250mg |
3,4-dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95%+ | 250mg |
$992 | 2024-08-02 | |
| Chemenu | CM429477-500mg |
3,4-dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95%+ | 500mg |
$1572 | 2024-08-02 | |
| Chemenu | CM429477-1g |
3,4-dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95%+ | 1g |
$2012 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-50mg |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 50mg |
￥4179.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-100mg |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 100mg |
￥5428 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-250mg |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 250mg |
￥8335 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-500mg |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 500mg |
￥13204 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-1g |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 1g |
￥14488 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300675-2.5g |
3,4-Dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 2.5g |
￥30765 | 2023-04-16 | |
| Enamine | EN300-101874-0.05g |
3,4-dibromothiophene-2-sulfonyl chloride |
128852-15-3 | 95% | 0.05g |
$155.0 | 2023-10-28 |
3,4-dibromothiophene-2-sulfonyl chloride Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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